Cas no 109523-16-2 ((3S)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid)

• Product Name: (3S)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• CAS No: 109523-16-2
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD17016666
• CID: 2132317
• PubChem ID: 13712633
• Update Time: 2025-07-18

(3S)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2(S)-Aza-bicyclo[2.2.2]octane-2,3-dicarboxylic acid 2-tert-butyl ester
• (S)-2-N-(t-butyloxycarbonyl)azabicyclo[2.2.2]octane-3-carboxylic acid
• (2S)-3-tert-butoxycarbonyl-3-azabicyclo[2,2,2]octane-2-carboxylic acid
• (3S)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• (1S,3R,4S)-2-(Tert-Butoxycarbonyl)-2-Azabicyclo[2.2.2]Octane-3-Carboxylic Acid
• Racemic-(1R,3S,4R)-2-(Tert-Butoxycarbonyl)-2-Azabicyclo[2.2.2]Octane-3-Carboxylicacid
• Racemic-(1R,3S,4R)-2-(Tert-Butoxycarbonyl)-2-Azabicyclo[2.2.2]Octane-3-Carboxylicacid(WX120004)
• (3S)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• (3S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• SCHEMBL887944
• 1987261-68-6
• 109523-16-2
• EN300-1589857
• DTXSID001154541
• (1R,3S,4s)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• (S)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.2]octane-3-carboxylicacid
• RRRWAYWNXBSUFV-RTBKNWGFSA-N
• (3S)-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• (1R,3S,4S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• 2-(1,1-Dimethylethyl) (2S)-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate
• 2-Azabicyclo[2.2.2]octane-2,3-dicarboxylic acid, 2-(1,1-dimethylethyl)ester, (S)-
• (S)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• W14520
• AKOS026739718
• SCHEMBL23982846
• EN300-1071336
• AS-78399
• (3S)-2-(TERT-BUTOXYCARBONYL)-2-AZABICYCLO[2.2.2]OCTANE-3-CARBOXYLICACID
• MFCD17016666

• MDL： MFCD17016666
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-9-6-4-8(5-7-9)10(14)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8?,9?,10-/m0/s1
• InChI Key： RRRWAYWNXBSUFV-RTBKNWGFSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C(=O)O)C2CCC1CC2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid

Research Briefing on (3S)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS: 109523-16-2)

In recent years, the compound (3S)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS: 109523-16-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Its unique structural features, including the rigid bicyclic framework and the presence of both carboxylic acid and tert-butoxycarbonyl (Boc) protecting groups, make it a versatile building block for medicinal chemistry applications.

Recent studies have focused on optimizing the synthetic routes for (3S)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid to improve yield and scalability. A 2023 publication in the Journal of Organic Chemistry detailed a streamlined asymmetric synthesis approach using chiral auxiliaries, achieving an enantiomeric excess of over 98%. This advancement is critical for ensuring the consistent quality of the compound in large-scale pharmaceutical production. Additionally, the use of green chemistry principles, such as solvent-free reactions and catalytic methods, has been explored to reduce environmental impact.

The pharmacological potential of derivatives based on (3S)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid has been investigated in several preclinical studies. For instance, a 2022 study in Bioorganic & Medicinal Chemistry demonstrated that analogs of this compound exhibit potent inhibitory activity against the SARS-CoV-2 main protease, suggesting potential applications in antiviral drug development. Another study highlighted its role as a scaffold for designing gamma-aminobutyric acid (GABA) receptor modulators, which could lead to new treatments for epilepsy and anxiety disorders.

In conclusion, (3S)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS: 109523-16-2) continues to be a molecule of high interest in pharmaceutical research due to its synthetic versatility and therapeutic potential. Ongoing efforts to refine its synthesis and explore its biological applications are expected to yield further breakthroughs in drug discovery and development.